Cas no 3061-93-6 (H-ALA-D-PHE-OH)

• Product Name: H-ALA-D-PHE-OH
• CAS No: 3061-93-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 304779
• PubChem ID: 6992398
• Update Time: 2025-04-23

H-ALA-D-PHE-OH Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,L-alanyl-
• H-ALA-D-PHE-OH
• 3-phenylhexahydro-1-benzofuran-2(3h)-one
• AC1L68N2
• AC1Q6HMR
• AR-1F5031
• Lacton der (2-Hydroxy-cyclohexyl)-phenyl-essigsaeure
• Lactucaxanthin
• L-Ala-D-Phe
• NSC50146
• Alanyl-D-phenylalanine
• (R)-2-((S)-2-aminopropanamido)-3-phenylpropanoic acid
• (2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-phenylpropanoic acid
• 3061-93-6
• L-ALANYL-D-PHENYLALANINE
• DTXSID701314360

• Inchi： 1S/C12H16N2O3/c1-8(13)11(15)14-10(12(16)17)7-9-5-3-2-4-6-9/h2-6,8,10H,7,13H2,1H3,(H,14,15)(H,16,17)/t8-,10+/m0/s1
• InChI Key： OMNVYXHOSHNURL-WCBMZHEXSA-N
• SMILES： OC([C@@H](CC1C=CC=CC=1)NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 236.116
• Monoisotopic Mass: 236.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.222
• Boiling Point: 487.586 °C at 760 mmHg
• Flash Point: 248.683 °C
• Refractive Index: 1.565
• PSA: 92.42000
• LogP: 1.23690

H-ALA-D-PHE-OH Security Information

• Storage Condition：-15°C

Additional information on H-ALA-D-PHE-OH

D-Phenylalanine and L-Alanyl-D-Phenylalanine: A Comprehensive Overview

D-Phenylalanine and L-Alanyl-D-Phenylalanine are two compounds that have garnered significant attention in the fields of neuroscience, nutrition, and pharmacology. These compounds are derivatives of phenylalanine, an essential amino acid that plays a critical role in various biological processes. The CAS No 3061-93-6 refers to D-Phenylalanine, which is the non-natural enantiomer of phenylalanine. This compound has unique properties that make it valuable in both research and therapeutic applications.

L-Alanyl-D-Phenylalanine is a dipeptide formed by the linkage of alanine and D-phenylalanine. This compound has been studied for its potential in enhancing cognitive function, improving physical performance, and serving as a precursor to important neurotransmitters. Recent studies have highlighted its role in modulating dopamine levels, which has implications for treating conditions such as depression and Parkinson's disease.

The synthesis of D-Phenylalanine involves complex chemical processes that ensure high purity and stability. This compound is often used in research settings to study the effects of amino acid stereochemistry on biological systems. For instance, researchers have explored the impact of D-Phenylalanine on enzyme activity, particularly in the context of amino acid metabolism.

One of the most promising applications of L-Alanyl-D-Phenylalanine is in the field of sports nutrition. Studies have shown that this compound can enhance muscle recovery and improve endurance by acting as a precursor to tyrosine, which is involved in energy production. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for improving cognitive performance under stress.

In recent years, there has been growing interest in the use of D-Phenylalanine and L-Alanyl-D-Phenylalanine in skincare products. These compounds are believed to stimulate collagen synthesis and protect against oxidative stress, leading to improved skin elasticity and reduced signs of aging. Clinical trials have demonstrated their efficacy in enhancing skin hydration and reducing UV-induced damage.

The production of these compounds involves rigorous quality control measures to ensure their safety and efficacy. Manufacturers often employ advanced purification techniques to isolate these compounds from natural sources or synthetic precursors. This ensures that the final product meets stringent regulatory standards and is suitable for both therapeutic and cosmetic applications.

From a research perspective, D-Phenylalanine has been instrumental in advancing our understanding of amino acid metabolism and its role in human health. Studies have explored its potential as a nutraceutical ingredient, particularly in formulations aimed at improving mental clarity, reducing stress, and enhancing overall well-being.

In conclusion, D-Phenylalanine (CAS No 3061-93-6) and L-Alanyl-D-Phenylalanine represent two compounds with diverse applications across multiple industries. Their unique chemical properties and biological effects continue to be explored through cutting-edge research, offering new insights into their potential benefits for human health and beyond.